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Compound of Interest

Compound Name: MRS 1523

Cat. No.: B1676830

Audience: Researchers, scientists, and drug development professionals.

Introduction

MRS 1523 is a potent and selective antagonist of the Adenosine A3 Receptor (A3AR).[1][2] It
displays high affinity for human and rat A3 receptors with Ki values of 18.9 nM and 113 nM,
respectively.[2][3] Due to its selectivity, MRS 1523 is a valuable tool for investigating the
physiological and pathological roles of the A3AR in various in vivo models. Proper solubilization
is critical for ensuring bioavailability, achieving accurate dosing, and obtaining reliable
experimental results. These application notes provide detailed protocols for dissolving MRS
1523 for administration in animal studies.

Physicochemical and Pharmacological Properties of
MRS 1523

A summary of key quantitative data for MRS 1523 is presented below. This information is
essential for calculating appropriate concentrations for stock and working solutions.
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Property Value Source

Molecular Formula C23H20NO3S [4]

Molecular Weight 399.55 g/mol [1][4]

Appearance Colorless to light yellow oil MedChemExpress

Ki (human A3R) 18.9 nM [2][3]

Ki (rat A3R) 113 nM [21[3]

In Vitro Solubility DMS0: 2 100 mg/ml. (250.28 MedChemExpress
mM)

In Vivo Solubility See Protocols Below MedChemExpress

Experimental Protocols for In Vivo Administration

The following protocols provide two distinct, validated methods for dissolving MRS 1523 to
prepare a clear, injectable solution suitable for in vivo research.

Protocol 1: Aqueous-Based Formulation

This formulation is suitable for various administration routes where an aqueous vehicle is
preferred.

Vehicle Composition:

10% DMSO (Dimethyl sulfoxide)

40% PEG300 (Polyethylene glycol 300)

5% Tween-80

45% Saline (0.9% NacCl)

Achievable Concentration: = 2.5 mg/mL (6.26 mM)

Detailed Methodology:
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e Prepare Stock Solution:

o Accurately weigh the required amount of MRS 1523.

o Dissolve MRS 1523 in 100% DMSO to create a concentrated stock solution (e.g., 25
mg/mL). Use a new, unopened vial of anhydrous DMSO, as it is hygroscopic and water
content can affect solubility.

o If necessary, use gentle heating or sonication to ensure the compound is fully dissolved,
resulting in a clear solution.

e Prepare Working Solution (Example for 1 mL):

[¢]

Start with 400 pL of PEG300 in a sterile conical tube.

[¢]

Add 100 pL of the 25 mg/mL MRS 1523 DMSO stock solution to the PEG300. Vortex
thoroughly until the solution is homogeneous.

[¢]

Add 50 pL of Tween-80 to the mixture. Vortex again to ensure complete mixing.

[e]

Slowly add 450 pL of sterile saline to the mixture while vortexing to bring the final volume
to 1 mL.

[e]

Visually inspect the final solution to ensure it is clear and free of precipitation.
¢ Administration and Storage:
o ltis strongly recommended to prepare this working solution fresh on the day of use.[1][2]

o If a stock solution in DMSO is prepared in advance, it should be stored in tightly sealed
aliquots at -20°C for up to one month or -80°C for up to six months.[2] Before use, allow
the stock solution to equilibrate to room temperature.[1]

Protocol 2: Oil-Based Formulation

This formulation is ideal for subcutaneous or intramuscular administration, or for studies
requiring a slower release profile.
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Vehicle Composition:

e 10% DMSO

* 90% Corn Qil

Achievable Concentration: = 2.5 mg/mL (6.26 mM)
Detailed Methodology:

e Prepare Stock Solution:

o Prepare a concentrated stock solution of MRS 1523 in 100% DMSO (e.g., 25 mg/mL) as
described in Protocol 1.

o Prepare Working Solution (Example for 1 mL):
o Start with 900 pL of sterile corn oil in a sterile conical tube.
o Add 100 pL of the 25 mg/mL MRS 1523 DMSO stock solution to the corn ail.

o Vortex vigorously until a clear, homogeneous solution is achieved. Sonication may be
required to aid dissolution.

e Administration and Storage:
o Prepare this formulation fresh daily.

o This protocol should be used with caution for studies involving continuous dosing for
periods longer than two weeks.

o Store the DMSO stock solution as described in Protocol 1.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for preparing MRS 1523 for in vivo
administration using the agueous-based formulation (Protocol 1).
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Solution Preparation Workflow

1. Weigh MRS 1523

ortex/Sonicate

2. Dissolve in 100% DMSO
(Prepare Stock Solution)

5. Add Saline (QS)

6. Final Working Solution
(Clear & Ready for Use)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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